![molecular formula C18H21NO3 B7455333 4-[(3-hydroxypiperidin-1-yl)methyl]-7,8-dihydro-6H-cyclopenta[g]chromen-2-one](/img/structure/B7455333.png)
4-[(3-hydroxypiperidin-1-yl)methyl]-7,8-dihydro-6H-cyclopenta[g]chromen-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[(3-hydroxypiperidin-1-yl)methyl]-7,8-dihydro-6H-cyclopenta[g]chromen-2-one, commonly known as HPMC, is a synthetic compound that has been extensively studied for its potential use in various scientific research applications. HPMC is a member of the chromenone family of compounds and has been shown to have a wide range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of HPMC is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes that are involved in cancer cell growth and proliferation. HPMC has also been shown to induce apoptosis, or programmed cell death, in cancer cells, which may contribute to its anti-cancer activity.
Biochemical and Physiological Effects:
In addition to its anti-cancer activity, HPMC has been shown to have a wide range of biochemical and physiological effects. Studies have shown that HPMC can inhibit the activity of certain enzymes involved in inflammation, which may make it useful in the treatment of inflammatory diseases such as rheumatoid arthritis. HPMC has also been shown to have antioxidant activity, which may make it useful in the treatment of a wide range of diseases associated with oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using HPMC in lab experiments is its potent anti-cancer activity. This makes it a valuable tool for studying the mechanisms of cancer cell growth and proliferation. However, there are also some limitations to using HPMC in lab experiments. One of the main limitations is that it can be difficult to obtain in large quantities, which may limit its use in certain types of experiments.
Future Directions
There are a number of future directions for research on HPMC. One area of research that is particularly promising is the development of new synthetic methods for producing HPMC in larger quantities. This could make it more widely available for use in lab experiments and could also lead to the development of new drugs based on HPMC. Another area of research that is promising is the study of the mechanism of action of HPMC in greater detail. This could lead to the development of new drugs that are more effective in treating a wide range of diseases.
Synthesis Methods
The synthesis of HPMC involves a multistep process that has been well documented in the scientific literature. The first step in the synthesis involves the reaction of 3-hydroxypiperidine with 2-bromo-1-phenylcyclopentan-1-one in the presence of a base such as potassium carbonate. This reaction produces an intermediate compound, which is then further reacted with 4-chloro-7,8-dihydrocoumarin in the presence of a palladium catalyst to yield HPMC.
Scientific Research Applications
HPMC has been extensively studied for its potential use in various scientific research applications. One of the most promising areas of research for HPMC is in the field of cancer treatment. Studies have shown that HPMC has potent anti-cancer activity, and may be effective in the treatment of a wide range of cancers, including breast, lung, colon, and prostate cancer.
Properties
IUPAC Name |
4-[(3-hydroxypiperidin-1-yl)methyl]-7,8-dihydro-6H-cyclopenta[g]chromen-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO3/c20-15-5-2-6-19(11-15)10-14-9-18(21)22-17-8-13-4-1-3-12(13)7-16(14)17/h7-9,15,20H,1-6,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DCXQZNHWNZRMRY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CC(=O)OC3=C2C=C4CCCC4=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.